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Compound of Interest

Compound Name: 3-Nonanol

Cat. No.: B1585245

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point and vapor
pressure of 3-Nonanol, a secondary alcohol with applications in various scientific and industrial
fields. The data and experimental protocols are presented to support research, development,
and quality control activities.

Core Physicochemical Data of 3-Nonanol

The following tables summarize the key quantitative data for the boiling point and vapor
pressure of 3-Nonanol.

Table 1: Boiling Point of 3-Nonanol

Parameter Value Conditions Source(s)
Boiling Point 192-194 °C 760 mmHg [1]

Boiling Point 195 °C 760 mmHg [2][3]
Boiling Point 196.6 °C 760 mmHg [4]

Table 2: Vapor Pressure of 3-Nonanol
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Temperature (°C) Vapor Pressure (mmHg) Source(s)
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Experimental Protocols

Detailed methodologies for the determination of boiling point and vapor pressure are crucial for
reproducible and accurate measurements. The following sections describe common
experimental protocols applicable to 3-Nonanol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For pure compounds, the boiling point is a characteristic physical property.

1. Capillary Method (Micro-Boiling Point Determination)
This method is suitable for small sample volumes.

o Apparatus: Thiele tube or similar heating block, thermometer, small test tube, and a sealed-
end capillary tube.
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e Procedure:

o

A small amount of 3-Nonanol is placed in the test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

The apparatus is heated gradually. Initially, a stream of bubbles will emerge from the open
end of the capillary tube as the trapped air expands and is expelled.

As the temperature approaches the boiling point, a rapid and continuous stream of
bubbles of the substance's vapor will emerge.

Heating is then discontinued, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid
just begins to enter the capillary tube.

2. Distillation Method

This method is suitable for larger sample volumes and can also be used for purification.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, and a heating mantle.

e Procedure:

[¢]

The 3-Nonanol sample is placed in the distillation flask along with boiling chips to ensure
smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor.

The sample is heated, and as it boils, the vapor rises, surrounds the thermometer bulb,
and then passes into the condenser.

The temperature is recorded when it becomes constant. This stable temperature reading
is the boiling point of the liquid.
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Determination of Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases (solid or liquid) at a given temperature in a closed system.

1. Transpiration Method
This is a dynamic method for determining vapor pressure.

o Apparatus: A thermostatically controlled chamber, a saturator containing the substance
adsorbed on a solid support, a carrier gas supply with a flow meter, and a cold trap or
analytical system to quantify the transported substance.

e Procedure:

o A stream of an inert carrier gas (e.g., nitrogen or argon) is passed at a known and
constant flow rate through or over the sample of 3-Nonanol maintained at a constant
temperature.

o The carrier gas becomes saturated with the vapor of the substance.

o The amount of vapor transported by the gas is determined by condensing it in a cold trap
and measuring its mass, or by other analytical techniques.

o The partial pressure of the substance, which is its vapor pressure at that temperature, is
calculated from the amount of substance transported and the total volume of the gas that
has passed through.

Visualizations

The following diagrams illustrate key concepts and workflows related to the physicochemical
properties of 3-Nonanol.
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Factors Influencing Vapor Pressure
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Relationship between temperature, intermolecular forces, and vapor pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 3-Nonanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585245#3-nonanol-boiling-point-and-vapor-
pressure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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